Cas no 946340-46-1 (4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-(2,6,8-trimethylquinolin-4-yl)butanamide)

• Product Name: 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-(2,6,8-trimethylquinolin-4-yl)butanamide
• CAS No: 946340-46-1
• MF: C₂₄H₂₃N₃O₃
• MW: 401.457725763321
• CID: 5430123
• Update Time: 2025-05-26

4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-(2,6,8-trimethylquinolin-4-yl)butanamide Chemical and Physical Properties

Names and Identifiers

• 4-(1,3-dioxoisoindol-2-yl)-N-(2,6,8-trimethylquinolin-4-yl)butanamide
• 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-(2,6,8-trimethylquinolin-4-yl)butanamide

• Inchi： 1S/C24H23N3O3/c1-14-11-15(2)22-19(12-14)20(13-16(3)25-22)26-21(28)9-6-10-27-23(29)17-7-4-5-8-18(17)24(27)30/h4-5,7-8,11-13H,6,9-10H2,1-3H3,(H,25,26,28)
• InChI Key： DYYZNCBFFMHDPL-UHFFFAOYSA-N
• SMILES： C(NC1=C2C(=NC(C)=C1)C(C)=CC(C)=C2)(=O)CCCN1C(=O)C2=C(C1=O)C=CC=C2

Additional information on 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-(2,6,8-trimethylquinolin-4-yl)butanamide

Research Brief on 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-(2,6,8-trimethylquinolin-4-yl)butanamide (CAS: 946340-46-1)

Recent studies on the compound 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-(2,6,8-trimethylquinolin-4-yl)butanamide (CAS: 946340-46-1) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique isoindole and quinoline moieties, has been investigated for its biological activity, particularly in targeting specific pathways relevant to cancer and inflammatory diseases. The following sections provide an overview of the latest research findings, methodologies, and implications for future applications.

The synthesis and characterization of 946340-46-1 have been detailed in recent publications, emphasizing its structural uniqueness and stability under physiological conditions. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's purity and molecular integrity. These studies have laid the groundwork for further pharmacological evaluations, ensuring that the compound meets the stringent requirements for preclinical development.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating key cellular pathways. For instance, 946340-46-1 has shown promising activity as an inhibitor of specific kinase enzymes involved in tumor proliferation. Mechanistic studies reveal that the compound binds to the ATP-binding site of these kinases, thereby disrupting their catalytic activity. This targeted inhibition has been correlated with reduced tumor growth in animal models, suggesting its potential as an anticancer agent.

Further investigations have explored the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies indicate that 946340-46-1 exhibits favorable bioavailability and tissue penetration, with minimal off-target effects. Such properties are critical for its transition from preclinical to clinical stages, as they underscore the compound's therapeutic window and safety profile.

The latest research also highlights the compound's potential in addressing inflammatory conditions. By targeting specific inflammatory mediators, 946340-46-1 has been shown to attenuate cytokine production and reduce tissue damage in models of chronic inflammation. These findings open new avenues for its application in autoimmune and inflammatory diseases, complementing its anticancer properties.

In conclusion, 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-(2,6,8-trimethylquinolin-4-yl)butanamide represents a multifaceted compound with significant therapeutic potential. Ongoing research aims to optimize its chemical structure for enhanced efficacy and to explore its mechanisms of action in greater detail. The compound's dual functionality in oncology and immunology positions it as a promising candidate for future drug development efforts.